Cas no 61069-04-3 ((4-Perfluorotolyl)triethoxysilane)

• Product name: (4-Perfluorotolyl)triethoxysilane
• CAS No: 61069-04-3
• MF: C₁₃H₁₅O₃F₇Si
• MW: 380.3307
• CID: 1068972
• PubChem ID: 2783342

(4-Perfluorotolyl)triethoxysilane Chemical and Physical Properties

Names and Identifiers

• (4-Perfluorotolyl)triethoxysilane
• 561069-04-3
• 61069-04-3
• triethoxy[2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl]silane
• triethoxy(2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl)silane
• AKOS017343438
• p-Trifluoromethyltetrafluoro-Phenyltriethoxysilane
• MFCD06248661
• [(4-Trifluoromethyl)-2,3,5,6-tetrafluorophenyl]triethoxysilane
• Triethoxy-[2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl]silane
• DTXSID40382594
• SCHEMBL2115098
• p-trifluoromethyltetrafluorophenyltriethoxysilane
• FNHRVMWUGNXEKZ-UHFFFAOYSA-N

• Inchi： InChI=1S/C13H15F7O3Si/c1-4-21-24(22-5-2,23-6-3)12-10(16)8(14)7(13(18,19)20)9(15)11(12)17/h4-6H2,1-3H3
• InChI Key： FNHRVMWUGNXEKZ-UHFFFAOYSA-N
• SMILES： CCO[Si](c1c(c(c(c(c1F)F)C(F)(F)F)F)F)(OCC)OCC

Computed Properties

• Exact Mass: 380.06786801g/mol
• Monoisotopic Mass: 380.06786801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 219.7±40.0 °C at 760 mmHg
• Flash Point: 86.6±27.3 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

(4-Perfluorotolyl)triethoxysilane Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-Perfluorotolyl)triethoxysilane

Comprehensive Guide to (4-Perfluorotolyl)triethoxysilane (CAS No. 61069-04-3): Properties, Applications, and Market Insights

(4-Perfluorotolyl)triethoxysilane (CAS No. 61069-04-3) is a highly specialized organosilicon compound with unique fluorinated properties. This chemical, often referred to as a fluorinated silane coupling agent, plays a critical role in surface modification, adhesion promotion, and hydrophobic coatings. Its molecular structure combines a perfluorinated aromatic ring with triethoxysilane functionality, making it invaluable in industries requiring water repellency, chemical resistance, and enhanced durability.

The growing demand for high-performance coatings and advanced materials has positioned (4-Perfluorotolyl)triethoxysilane as a key player in nanotechnology and material science. Researchers and manufacturers frequently search for "fluorinated silane applications" or "how to improve surface hydrophobicity," highlighting its relevance in modern industrial applications. This compound’s ability to form strong covalent bonds with substrates like glass, metals, and polymers makes it indispensable in sectors such as electronics, automotive, and aerospace.

One of the standout features of (4-Perfluorotolyl)triethoxysilane is its exceptional thermal stability and chemical inertness. These properties are particularly sought after in industries dealing with extreme environments, such as semiconductor manufacturing or high-temperature adhesives. Searches for "heat-resistant silane coupling agents" or "chemical-resistant coatings" often lead to this compound as a preferred solution. Its compatibility with sol-gel processes further expands its utility in creating hybrid organic-inorganic materials.

In the realm of nanotechnology, (4-Perfluorotolyl)triethoxysilane is frequently used to functionalize nanoparticles and surfaces. This application is crucial for developing self-cleaning surfaces, a topic gaining traction due to its potential in reducing maintenance costs and improving hygiene. Queries like "how to create self-cleaning glass" or "nanoparticle surface modification techniques" often highlight the role of fluorinated silanes in achieving these advanced functionalities.

The electronics industry also benefits significantly from (4-Perfluorotolyl)triethoxysilane, particularly in the fabrication of microelectromechanical systems (MEMS) and printed circuit boards (PCBs). Its ability to provide moisture resistance and dielectric properties aligns with the increasing demand for "reliable electronic encapsulation materials." As miniaturization trends continue, the need for such high-performance materials is expected to rise, driving further research and development.

From a market perspective, the global demand for specialty silanes like (4-Perfluorotolyl)triethoxysilane is projected to grow steadily. Factors such as the expansion of the renewable energy sector and advancements in biomedical coatings contribute to this trend. Industry reports often cite "fluorinated silanes market growth" as a key area of interest, with Asia-Pacific emerging as a major consumer due to rapid industrialization and technological adoption.

Environmental considerations are also shaping the applications of (4-Perfluorotolyl)triethoxysilane. With increasing regulations on volatile organic compounds (VOCs), manufacturers are exploring low-VOC alternatives. This compound’s potential in green chemistry initiatives is evident, as it can reduce the environmental footprint of coatings and adhesives. Searches for "eco-friendly surface treatments" reflect this shift toward sustainable solutions.

In summary, (4-Perfluorotolyl)triethoxysilane (CAS No. 61069-04-3) is a versatile and high-value compound with broad industrial applications. Its unique combination of fluorinated and silane properties addresses critical challenges in material science, electronics, and environmental sustainability. As research continues to uncover new uses, this compound is poised to remain at the forefront of innovation in specialty chemicals.